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Compound of Interest

Compound Name: N-hexadecylacetamide

CAS No.: 14303-96-9

Cat. No.: B3047654

Get Quote

Foreword: Unveiling the Potential of a Long-Chain
Amide
In the landscape of specialty chemicals, N-hexadecylacetamide emerges as a molecule of

significant interest to researchers and formulation scientists. Its unique amphiphilic character,

stemming from a long hydrophobic alkyl chain and a polar amide headgroup, underpins its

utility in a diverse range of applications, from advanced materials to innovative drug delivery

systems. This guide provides a comprehensive technical overview of N-hexadecylacetamide,

delving into its chemical architecture, physicochemical properties, synthesis, and key

applications. The insights presented herein are curated to empower researchers, scientists,

and drug development professionals with the foundational knowledge required to harness the

full potential of this versatile compound.
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N-Hexadecylacetamide, also known as N-palmitylacetamide, is a long-chain fatty acid amide.

Its structure is characterized by a 16-carbon alkyl chain (hexadecyl group) attached to the

nitrogen atom of an acetamide moiety.

Chemical Structure:

Chemical structure of N-hexadecylacetamide.

Key Identifiers and Properties:

Property Value Source

IUPAC Name N-hexadecylacetamide [1]

CAS Number 14303-96-9 [1]

Molecular Formula C₁₈H₃₇NO [1]

Molecular Weight 283.50 g/mol [1]

Melting Point
Estimated to be similar to n-

hexadecane (18 °C)
[2]

Boiling Point
Estimated to be higher than n-

hexadecane (287 °C)
[2]

Solubility

Insoluble in water; soluble in

hot ethanol, chloroform, and

other organic solvents.

Inferred from general amide

properties and long alkyl chain.

Synthesis and Purification: A Practical Approach
The synthesis of N-hexadecylacetamide is most commonly achieved through the N-

acetylation of hexadecylamine. This reaction involves the formation of an amide bond between

the primary amine of hexadecylamine and an acetylating agent. A representative and scalable

laboratory procedure is outlined below.

Reaction Scheme:
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CH₃(CH₂)₁₄CH₂NH₂ CH₃(CH₂)₁₄CH₂NHCOCH₃
Acetic Anhydride

(CH₃CO)₂O CH₃COOH

Click to download full resolution via product page

Synthesis of N-hexadecylacetamide via acetylation of hexadecylamine.

Experimental Protocol: N-Acetylation of Hexadecylamine

This protocol is adapted from standard procedures for the acetylation of primary amines.[1][2]

Materials:

Hexadecylamine

Acetic anhydride

Glacial acetic acid (optional, as solvent)

Zinc dust (optional, to prevent oxidation of the amine)[1]

Ethanol (for recrystallization)

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine hexadecylamine (1

equivalent) and acetic anhydride (1.5-2 equivalents). Glacial acetic acid can be used as a

solvent if necessary. A small amount of zinc dust can be added to prevent oxidation.[1]

Heat the reaction mixture gently under reflux for 1-2 hours. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).
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After the reaction is complete, pour the hot mixture into a beaker containing ice-cold water

while stirring vigorously. This will precipitate the crude N-hexadecylacetamide and

hydrolyze any excess acetic anhydride.[1]

Collect the white precipitate by vacuum filtration and wash thoroughly with cold deionized

water to remove any remaining acetic acid and other water-soluble impurities.

Purification by Recrystallization: The crude product can be purified by recrystallization. A

common and effective solvent system for long-chain amides is an ethanol/water mixture.[3]

Dissolve the crude product in a minimum amount of hot ethanol.

To the hot solution, add hot water dropwise until the solution becomes slightly cloudy.

Reheat the mixture until it becomes clear again.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration and dry them under vacuum.

Analytical Characterization: Confirming Structure
and Purity
A suite of analytical techniques is employed to confirm the identity and purity of the synthesized

N-hexadecylacetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides characteristic signals for the different types of

protons in the molecule.

A triplet around 0.88 ppm corresponding to the terminal methyl group (-CH₃) of the

hexadecyl chain.

A broad multiplet around 1.25 ppm for the methylene protons (-(CH₂)₁₄-) of the alkyl chain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3047654/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hexadecylacetamide-structure-properties-and-applications
https://byjus.com/chemistry/preparation-of-acetanilide/
https://pdf.benchchem.com/1273/Recrystallization_techniques_for_purifying_crude_N_2_Aminophenyl_2_chloronicotinamide.pdf
https://www.benchchem.com/product/b3047654/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-hexadecylacetamide-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A triplet around 3.2 ppm for the methylene protons adjacent to the nitrogen atom (-NH-

CH₂-).

A singlet around 1.9-2.0 ppm for the methyl protons of the acetyl group (-CO-CH₃).

A broad singlet for the amide proton (-NH-), typically in the range of 5.5-8.5 ppm, the

chemical shift of which is dependent on concentration and solvent.

¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon environment.

A peak around 14 ppm for the terminal methyl carbon.

A series of peaks between 22 and 32 ppm for the methylene carbons of the alkyl chain.

A peak around 40 ppm for the carbon of the methylene group attached to the nitrogen.

A peak around 23 ppm for the methyl carbon of the acetyl group.

A peak in the range of 170-173 ppm for the carbonyl carbon of the amide group.

Fourier-Transform Infrared (FTIR) Spectroscopy:

The FTIR spectrum of N-hexadecylacetamide will exhibit characteristic absorption bands

confirming the presence of the amide functional group and the long alkyl chain.

N-H Stretch: A sharp to moderately broad band in the region of 3300-3500 cm⁻¹,

characteristic of a secondary amide.

C-H Stretch: Strong absorptions in the 2850-2960 cm⁻¹ region due to the symmetric and

asymmetric stretching of the C-H bonds in the long alkyl chain.

Amide I Band (C=O Stretch): A strong, sharp absorption band around 1640 cm⁻¹. This is one

of the most characteristic peaks for an amide.

Amide II Band (N-H Bend and C-N Stretch): A band of moderate intensity around 1550 cm⁻¹.

Mass Spectrometry (MS):
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Electron ionization mass spectrometry (EI-MS) will typically show the molecular ion peak (M⁺)

at m/z 283.5. The fragmentation pattern will likely involve cleavage of the alkyl chain and

fragmentation around the amide group, providing further structural confirmation.

Key Applications: From Thermal Management to
Therapeutics
The unique properties of N-hexadecylacetamide have led to its exploration and application in

several advanced fields.

Phase Change Material for Thermo-Responsive Textiles
N-Hexadecylacetamide is a promising organic phase change material (PCM) for the

development of "smart" textiles with thermal regulation capabilities.[4] PCMs absorb and

release large amounts of latent heat during their solid-liquid phase transitions at a nearly

constant temperature.

Mechanism of Action:

Warm Environment Cool Environment

Absorbs Heat

Solid to Liquid

Cooling Effect

Releases Heat

Liquid to Solid

Warming Effect

Click to download full resolution via product page

Mechanism of thermal regulation by a phase change material.
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By incorporating N-hexadecylacetamide into textiles, either through microencapsulation or as

part of a composite fiber, the fabric can actively manage the microclimate around the wearer's

body. When the body or ambient temperature rises, the material melts, absorbing excess heat

and providing a cooling sensation. Conversely, as the temperature drops, it solidifies, releasing

the stored heat and providing warmth.

Component of Solid Lipid Nanoparticles (SLNs) for Drug
Delivery
In the pharmaceutical sciences, N-hexadecylacetamide is utilized as a solid lipid component

in the formulation of solid lipid nanoparticles (SLNs).[5][6] SLNs are colloidal drug carriers that

offer several advantages, including improved drug stability, controlled release, and the potential

for targeted delivery.[5][6]

Role in SLN Formulations:

Solid Matrix: N-Hexadecylacetamide, being solid at room and body temperature, forms the

solid lipid core of the nanoparticles. This solid matrix can encapsulate lipophilic drugs,

protecting them from degradation and controlling their release.

Biocompatibility: As a fatty acid amide, it is generally considered biocompatible and

biodegradable, making it a suitable excipient for parenteral and other routes of

administration.

Enhanced Bioavailability: For poorly water-soluble drugs, incorporation into SLNs can

enhance their oral bioavailability by improving their dissolution rate and facilitating their

absorption.[7]

Workflow for SLN Preparation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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